2-phenyl-N-(3-(3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)butanamide

• IUPAC Name: 2-phenyl-N-[3-(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]butanamide
• InChI: InChI=1S/C25H21N5OS/c1-2-20(17-8-4-3-5-9-17)25(31)26-19-11-6-10-18(16-19)21-13-14-23-27-28-24(30(23)29-21)22-12-7-15-32-22/h3-16,20H,2H2,1H3,(H,26,31)
• InChI Key: ANZXEMWLGHRIQO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NC2=CC=CC(=C2)C3=NN4C(=NN=C4C5=CC=CS5)C=C3
• Molecular Formula: C25H21N5OS
• Molecular Weight: 439.5 g/mol

Description

The compound you’re asking about contains a 1,2,4-triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. These compounds are readily capable of binding in the biological system with a variety of enzymes and receptors and thus show versatile biological activities.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives has been a topic of interest in medicinal chemistry. The review article by Ranjana Aggarwal et al. summarizes the latest synthetic approaches for the synthesis of triazolothiadiazine and its derivatives.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives is characterized by the ability to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,2,4-triazole derivatives are diverse and depend on the specific substituents in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives can vary widely depending on the specific substituents in the molecule.

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives is often related to their ability to interact with various enzymes and receptors in the biological system.

Safety and Hazards

The safety and hazards associated with 1,2,4-triazole derivatives depend on the specific compound and its intended use.

Future Directions

The future directions in the research of 1,2,4-triazole derivatives include the development of more effective and potent compounds for various therapeutic applications.